Cas no 934665-46-0 (tert-Butyl 3-ethylideneazetidine-1-carboxylate)

tert-Butyl 3-ethylideneazetidine-1-carboxylate structure
934665-46-0 structure
Product Name:tert-Butyl 3-ethylideneazetidine-1-carboxylate
CAS No:934665-46-0
MF:C10H17NO2
MW:183.24748301506
MDL:MFCD12031238
CID:2094306
PubChem ID:52180841
Update Time:2025-04-21

tert-Butyl 3-ethylideneazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-ethylideneazetidine-1-carboxylate
    • 1,1-dimethylethyl 3-ethylideneazetidine-1-carboxylate
    • 1-Azetidinecarboxylic acid, 3-ethylidene-, 1,1-diMethylethyl ester
    • AKOS006316677
    • PB28375
    • BBIQBESQCNUEAJ-UHFFFAOYSA-N
    • SY234032
    • DB-363049
    • CS-0048300
    • tert-Butyl3-ethylideneazetidine-1-carboxylate
    • 1-Boc-3-ethylideneazetidine
    • 934665-46-0
    • DTXSID40680269
    • AS-34100
    • MFCD12031238
    • SCHEMBL1488405
    • MDL: MFCD12031238
    • Inchi: 1S/C10H17NO2/c1-5-8-6-11(7-8)9(12)13-10(2,3)4/h5H,6-7H2,1-4H3
    • InChI Key: BBIQBESQCNUEAJ-UHFFFAOYSA-N
    • SMILES: O(C(N1C/C(=C/C)/C1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 183.125928785g/mol
  • Monoisotopic Mass: 183.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 29.5Ų

tert-Butyl 3-ethylideneazetidine-1-carboxylate Security Information

tert-Butyl 3-ethylideneazetidine-1-carboxylate Pricemore >>

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